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Compound of Interest

Compound Name:
2H-1-Benzopyran-2-one, 7-

ethoxy-4-ethyl-

CAS No.: 116482-94-1

Cat. No.: B11152059

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 7-ethoxy-4-

ethylcoumarin, a fluorescent heterocyclic compound with applications in various scientific fields,

including as a fluorescent probe. As experimental spectra for this specific derivative are not

readily available in public databases, this document presents a detailed, predicted

spectroscopic profile based on established principles and data from closely related analogs,

such as 7-ethoxy-4-methylcoumarin and 7-ethoxycoumarin. This approach offers a robust

framework for the identification and characterization of 7-ethoxy-4-ethylcoumarin in a research

setting.

Molecular Structure and Numbering
The structural integrity of any spectroscopic analysis rests on a clear understanding of the

molecule's framework. The numbering convention for the coumarin core is essential for the

unambiguous assignment of NMR signals.
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Caption: A simplified workflow for NMR data acquisition.

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in a

molecule. The predicted IR absorption bands for 7-ethoxy-4-ethylcoumarin are based on the

known absorptions of coumarin derivatives. [1][2]

Predicted IR Absorption Data (KBr Pellet)
Wavenumber (cm⁻¹) Intensity Assignment

~3050-3100 Medium Aromatic C-H stretch

~2980, ~2870 Medium
Aliphatic C-H stretch (ethyl and

ethoxy groups)

~1720-1740 Strong C=O stretch (lactone)

~1610, ~1580 Strong
C=C stretch (aromatic and

pyrone ring)

~1270 Strong
Asymmetric C-O-C stretch

(aryl ether)

~1130 Strong
Symmetric C-O-C stretch (aryl

ether)

~1080 Strong C-O stretch (lactone)

~840 Strong
C-H out-of-plane bend

(substituted benzene)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b11152059/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-7-ethoxy-4-ethylcoumarin-a-technical-guide
https://www.arkat-usa.org/get-file/67667/
https://www.researchgate.net/publication/260573019_Molecular_structure_and_vibrational_spectra_of_7-Ethoxycoumarin_by_density_functional_method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11152059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The most characteristic peak in the IR spectrum of a coumarin is the strong absorption of the

lactone carbonyl group, typically found between 1700 and 1750 cm⁻¹. [1]

Experimental Protocol for FT-IR Spectroscopy (KBr
Pellet Method)
The KBr pellet method is a common technique for obtaining the IR spectrum of a solid sample.

[3]

Sample Preparation:

Thoroughly grind 1-2 mg of 7-ethoxy-4-ethylcoumarin with approximately 100-200 mg of

dry, spectroscopy-grade potassium bromide (KBr) in an agate mortar.

The mixture should be a fine, homogeneous powder. [4]2. Pellet Formation:

Transfer the powder into a pellet die.

Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or

translucent pellet. [5]3. Data Acquisition:

Record a background spectrum of the empty sample compartment.

Place the KBr pellet in the sample holder and acquire the sample spectrum.

Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

Data Presentation: The spectrum is usually plotted as transmittance (%) versus wavenumber

(cm⁻¹).

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.

Predicted Mass Spectrum Data (Electron Ionization - EI)
Molecular Ion (M⁺): m/z 218 (corresponding to the molecular formula C₁₃H₁₄O₃)
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Major Fragments:

m/z 190: Loss of ethylene (C₂H₄) from the ethoxy group.

m/z 189: Loss of an ethyl radical (•C₂H₅) from the C4 position.

m/z 162: Subsequent loss of carbon monoxide (CO) from the m/z 190 fragment.

m/z 161: Loss of an ethyl radical from the ethoxy group followed by the loss of CO.

The fragmentation of coumarins under EI conditions often involves the loss of CO from the

pyrone ring. [6]For 7-ethoxycoumarin, a prominent fragmentation pathway is the loss of an

ethylene molecule from the ethoxy group. [7]A similar fragmentation pattern is expected for 7-

ethoxy-4-ethylcoumarin.

C13H14O3 (m/z 218)

C11H10O3 (m/z 190)
- C2H4

C11H9O3 (m/z 189)

- •C2H5

C10H10O2 (m/z 162)- CO
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Caption: Predicted major fragmentation pathways for 7-ethoxy-4-ethylcoumarin.

Experimental Protocol for Mass Spectrometry (EI-MS)
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or by gas chromatography if the compound is sufficiently

volatile and thermally stable.

Ionization: Use a standard electron ionization source with an electron energy of 70 eV.

Mass Analysis: Scan a mass range appropriate for the expected molecular weight and

fragments (e.g., m/z 40-300).

Detection: Use an electron multiplier or other suitable detector to record the ion signals.
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Data Presentation: The mass spectrum is plotted as relative intensity versus mass-to-charge

ratio (m/z).

Conclusion
This technical guide provides a comprehensive predicted spectroscopic profile of 7-ethoxy-4-

ethylcoumarin, including ¹H NMR, ¹³C NMR, IR, and mass spectrometry data. The provided

experimental protocols offer a standardized approach for acquiring high-quality data for this

compound. While the presented data is based on well-established spectroscopic principles and

analysis of close analogs, it is crucial to confirm these predictions with experimental data once

the compound is synthesized or isolated. This guide serves as a valuable resource for

researchers in the fields of chemistry, materials science, and drug development for the

identification and characterization of 7-ethoxy-4-ethylcoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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